Cas no 98412-18-1 (Ethanone,1-[dihydro-2-(nitromethylene)-2H-1,3-thiazin-3(4H)-yl]-2-fluoro-)

• Product Name: Ethanone,1-[dihydro-2-(nitromethylene)-2H-1,3-thiazin-3(4H)-yl]-2-fluoro-
• CAS No: 98412-18-1
• MF: C₇H₉FN₂O₃S
• MW: 220.221363782883
• CID: 801764
• PubChem ID: 45080688
• Update Time: 2025-04-19

Ethanone,1-[dihydro-2-(nitromethylene)-2H-1,3-thiazin-3(4H)-yl]-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[dihydro-2-(nitromethylene)-2H-1,3-thiazin-3(4H)-yl]-2-fluoro-
• 2H-1,3-Thiazine, 3-(fluoroacetyl)tetrahydro-2-(nitromethylene)- (9CI)
• 2H-1,3-Thiazine,3-(fluoroacetyl)tetrahydro-2-(nitromethylene)-(9ci)
• 98412-18-1

• Inchi： 1S/C7H9FN2O3S/c8-4-6(11)9-2-1-3-14-7(9)5-10(12)13/h5H,1-4H2/b7-5-
• InChI Key： CPCROLSJQSVJBO-ALCCZGGFSA-N
• SMILES： S1/C(=C\[N+](=O)[O-])/N(C(CF)=O)CCC1

Computed Properties

• Exact Mass: 220.03179149g/mol
• Monoisotopic Mass: 220.03179149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.4Ų